![molecular formula C16H19NO3S2 B2633977 N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide CAS No. 1235227-84-5](/img/structure/B2633977.png)
N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide, also known as CTB or compound 1, is a sulfonamide compound that has been widely studied for its potential therapeutic applications. This compound has been shown to exhibit potent inhibitory activity against a variety of enzymes and receptors, making it a promising candidate for drug development.
Scientific Research Applications
Photodynamic Therapy Applications
The study of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups highlights their potent application in photodynamic therapy (PDT) for cancer treatment. These derivatives exhibit high singlet oxygen quantum yields, making them effective Type II photosensitizers. The compounds' favorable photophysical and photochemical properties suggest their significant potential in treating cancer through PDT, demonstrating a remarkable ability to generate singlet oxygen, which is crucial for effective cancer cell eradication (Pişkin, Canpolat, & Öztürk, 2020).
Antiproliferative Activity
Research on N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives showed significant antiproliferative activity against various cancer cell lines, including breast cancer and neuroblastoma cells. This study identified derivatives with potent activity, suggesting their potential development as anticancer agents. The structure-activity relationship (SAR) analysis within this research could guide the design of new compounds with enhanced anticancer properties (Motavallizadeh et al., 2014).
Carbonic Anhydrase Inhibition
A series of new sulfonamides incorporating a 4-sulfamoylphenyl-methylthiourea scaffold were developed and shown to have strong inhibitory activity against several carbonic anhydrase (CA) isozymes. These compounds exhibit good in vitro inhibitory potency and improved water solubility, making them promising candidates for lowering intraocular pressure (IOP) in glaucoma treatment. The study indicates the potential therapeutic application of these sulfonamides in managing conditions related to elevated IOP (Casini, Scozzafava, Mincione, Menabuoni, & Supuran, 2002).
properties
IUPAC Name |
N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S2/c1-12-9-15(20-2)5-6-16(12)22(18,19)17(14-3-4-14)10-13-7-8-21-11-13/h5-9,11,14H,3-4,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVXWJJDJUNQLOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)S(=O)(=O)N(CC2=CSC=C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-4-methoxy-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.